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For Researchers, Scientists, and Drug Development Professionals

Introduction
Exo-Tetrahydrodicyclopentadiene (exo-THDCPD), systematically named exo-

Tricyclo[5.2.1.02,6]decane, is a saturated polycyclic hydrocarbon with the chemical formula

C10H16.[1][2] It is a key component of high-energy-density fuels, most notably JP-10, utilized

in advanced aerospace and military applications.[2][3] Its rigid, strained cage-like structure

results in a high volumetric energy density, a low freezing point, and high thermal stability,

making it a subject of significant interest in materials science and organic chemistry. This guide

provides an in-depth overview of the fundamental properties of exo-THDCPD, detailed

experimental protocols for their determination, and a summary of its synthesis and applications.

Core Physicochemical Properties
The unique structural characteristics of exo-Tetrahydrodicyclopentadiene give rise to its

distinct physical and chemical properties. A summary of these properties is presented below.
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Property Value Reference

Molecular Formula C10H16 [1]

Molecular Weight 136.24 g/mol [1]

CAS Number 2825-82-3 [1]

Appearance Clear, colorless liquid [3]

Density 0.94 g/cm³ [3][4]

Boiling Point 187 °C

Melting/Freezing Point -79 °C [3][4]

Vapor Pressure @ 20°C 2.6 hPa

Flash Point 55 °C

Autoignition Temp. 236 °C

Thermodynamic Properties
The thermodynamic parameters of exo-THDCPD are crucial for understanding its energy

content and behavior at various temperatures.

Property Value Reference

Enthalpy of Combustion -6098.9 ± 1.4 kJ/mol

Standard Molar Enthalpy of

Formation (condensed phase)
-122.8 ± 2.5 kJ/mol

Standard Molar Enthalpy of

Formation (gas phase)
-73.7 ± 2.7 kJ/mol

Enthalpy of Vaporization @

298.15 K
49.1 ± 2.3 kJ/mol

Thermal Conductivity 0.1 - 0.2 W/(m·K)
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Synthesis of Exo-Tetrahydrodicyclopentadiene
The primary route for the synthesis of exo-Tetrahydrodicyclopentadiene is through the

isomerization of its endo-isomer (endo-THDCPD). This process is typically catalyzed by strong

acids.

Catalysts

Dicyclopentadiene (DCPD)

Hydrogenation

Endo-Tetrahydrodicyclopentadiene
(endo-THDCPD)H₂ / Pd/C

Isomerization

Exo-Tetrahydrodicyclopentadiene
(exo-THDCPD)AlCl₃ or Zeolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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